4-methoxy-2,5-dimethyl-N,N-bis(prop-2-en-1-yl)benzene-1-sulfonamide

• IUPAC Name: 4-methoxy-2,5-dimethyl-N,N-bis(prop-2-enyl)benzenesulfonamide
• InChI: InChI=1S/C15H21NO3S/c1-6-8-16(9-7-2)20(17,18)15-11-12(3)14(19-5)10-13(15)4/h6-7,10-11H,1-2,8-9H2,3-5H3
• InChI Key: ROLIECHYWGUCMJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1S(=O)(=O)N(CC=C)CC=C)C)OC
• Molecular Formula: C15H21NO3S
• Molecular Weight: 295.4 g/mol

Description

4-methoxy-2,5-dimethyl-N,N-bis(prop-2-en-1-yl)benzene-1-sulfonamide, also known as MDL-73811, is a sulfonamide compound that has been widely studied for its potential applications in scientific research. This compound has been shown to exhibit various biochemical and physiological effects, making it a promising candidate for use in laboratory experiments.

Mechanism of Action

4-methoxy-2,5-dimethyl-N,N-bis(prop-2-en-1-yl)benzene-1-sulfonamide is believed to exert its effects through the inhibition of certain enzymes, including carbonic anhydrase and acetylcholinesterase. By inhibiting these enzymes, 4-methoxy-2,5-dimethyl-N,N-bis(prop-2-en-1-yl)benzene-1-sulfonamide can affect various biochemical and physiological processes in the body.
Biochemical and Physiological Effects
4-methoxy-2,5-dimethyl-N,N-bis(prop-2-en-1-yl)benzene-1-sulfonamide has been shown to exhibit various biochemical and physiological effects, including the inhibition of carbonic anhydrase and acetylcholinesterase. Additionally, it has been shown to exhibit antibacterial, antifungal, and antiviral properties. These effects make 4-methoxy-2,5-dimethyl-N,N-bis(prop-2-en-1-yl)benzene-1-sulfonamide a promising candidate for use in drug discovery and development.

Advantages and Limitations for Lab Experiments

One advantage of using 4-methoxy-2,5-dimethyl-N,N-bis(prop-2-en-1-yl)benzene-1-sulfonamide in lab experiments is its well-established synthesis method, which makes it readily available for use in research labs. Additionally, its ability to exhibit various biochemical and physiological effects makes it a versatile compound for use in a wide range of experiments. However, one limitation of using 4-methoxy-2,5-dimethyl-N,N-bis(prop-2-en-1-yl)benzene-1-sulfonamide is its potential toxicity, which could limit its use in certain experiments.

Future Directions

There are several future directions for research involving 4-methoxy-2,5-dimethyl-N,N-bis(prop-2-en-1-yl)benzene-1-sulfonamide. One potential area of research is its use in drug discovery and development, particularly in the development of new antibiotics and antiviral drugs. Additionally, further studies could be conducted to determine the full extent of 4-methoxy-2,5-dimethyl-N,N-bis(prop-2-en-1-yl)benzene-1-sulfonamide's biochemical and physiological effects, as well as its potential toxicity. Overall, 4-methoxy-2,5-dimethyl-N,N-bis(prop-2-en-1-yl)benzene-1-sulfonamide is a promising compound for use in scientific research, with potential applications in a wide range of fields.

Synthesis Methods

4-methoxy-2,5-dimethyl-N,N-bis(prop-2-en-1-yl)benzene-1-sulfonamide can be synthesized using a multistep process involving the reaction of 2,5-dimethylphenol with propargyl bromide, followed by the reaction of the resulting compound with sodium hydride and 4-methoxybenzenesulfonyl chloride. The final product is obtained through purification and isolation processes. This synthesis method has been well-established and is widely used in research labs.

Scientific Research Applications

4-methoxy-2,5-dimethyl-N,N-bis(prop-2-en-1-yl)benzene-1-sulfonamide has been studied for its potential applications in various fields of scientific research. It has been shown to exhibit antibacterial, antifungal, and antiviral properties, making it a promising candidate for use in drug discovery and development. Additionally, 4-methoxy-2,5-dimethyl-N,N-bis(prop-2-en-1-yl)benzene-1-sulfonamide has been shown to inhibit the activity of certain enzymes, which could have implications in the treatment of various diseases.